Cas no 1212828-37-9 ((S)-Indan-1,5-diamine)

• Product Name: (S)-Indan-1,5-diamine
• CAS No: 1212828-37-9
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD09256166
• CID: 5167407
• Update Time: 2026-03-04

(S)-Indan-1,5-diamine Chemical and Physical Properties

Names and Identifiers

• (S)-Indan-1,5-diamine
• (1S)-2,3-dihydro-1H-indene-1,5-diamine

• MDL： MFCD09256166
• Inchi： 1S/C9H12N2/c10-7-2-3-8-6(5-7)1-4-9(8)11/h2-3,5,9H,1,4,10-11H2/t9-/m0/s1
• InChI Key： YXCUCVFOTWGVOQ-VIFPVBQESA-N
• SMILES： N[C@@H]1C2C=CC(=CC=2CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• XLogP3: 0.5
• Topological Polar Surface Area: 52

Additional information on (S)-Indan-1,5-diamine

Introduction to (S)-Indan-1,5-diamine (CAS No: 1212828-37-9)

(S)-Indan-1,5-diamine, identified by the Chemical Abstracts Service Number (CAS No) 1212828-37-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This enantiomerically pure diamine derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development. The compound's chiral center and its specific stereochemistry make it a valuable building block for designing novel therapeutic agents.

The molecular structure of (S)-Indan-1,5-diamine consists of an indane backbone with two amino groups (-NH₂) substituents at the 1 and 5 positions, respectively. This configuration imparts a high degree of steric hindrance and electronic tunability, which are critical factors in medicinal chemistry. The presence of the stereocenter at the 1-position allows for the exploration of enantiomeric effects, a crucial consideration in the development of chiral drugs that exhibit different biological activities based on their stereochemical configuration.

In recent years, there has been a surge in research focused on developing enantiomerically pure compounds for pharmaceutical applications. The demand for such compounds stems from their ability to interact selectively with biological targets, leading to improved efficacy and reduced side effects. (S)-Indan-1,5-diamine stands out as a promising candidate due to its well-defined stereochemistry and versatility in chemical modifications.

One of the most compelling aspects of (S)-Indan-1,5-diamine is its utility as a precursor in the synthesis of more complex molecules. Its indane scaffold provides a rigid framework that can be functionalized at multiple sites, enabling the creation of diverse pharmacophores. This flexibility has been exploited in several research endeavors aimed at developing new antibiotics, anti-inflammatory agents, and central nervous system (CNS) therapeutics.

Current research highlights include the use of (S)-Indan-1,5-diamine in the development of novel kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are implicated in various diseases, including cancer. By leveraging the compound's chiral properties, researchers have been able to design inhibitors that exhibit high selectivity and potency against specific kinase targets. These findings underscore the importance of stereochemistry in optimizing drug-like properties.

Additionally, studies have explored the potential of (S)-Indan-1,5-diamine as a building block for antiviral drugs. The indane core's ability to mimic natural biomolecules makes it an attractive scaffold for designing compounds that can interfere with viral replication mechanisms. Preliminary results suggest that derivatives of this compound may possess inhibitory activity against certain RNA viruses, opening up new avenues for antiviral therapy.

The synthesis of (S)-Indan-1,5-diamine also presents interesting challenges and opportunities from a synthetic chemistry perspective. The compound's stereochemistry necessitates precise control over reaction conditions to ensure high enantiomeric purity. Advanced synthetic methodologies, such as asymmetric catalysis and chiral resolution techniques, have been employed to achieve this goal. These synthetic strategies not only enhance the yield but also contribute to sustainable chemical processes by minimizing waste generation.

In conclusion, (S)-Indan-1,5-diamine (CAS No: 1212828-37-9) is a versatile and highly valuable compound in pharmaceutical research. Its unique structural features and stereochemical properties make it an excellent candidate for developing novel therapeutic agents across various disease areas. As research continues to uncover new applications for this compound, its significance in drug discovery is expected to grow further.